1-methyl-3-(propylamino)-1H-pyrazole-5-carboxamide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CCCNC1=NN(C(=C1)C(=O)N)C
• InChI: InChI=1S/C8H14N4O/c1-3-4-10-7-5-6(8(9)13)12(2)11-7/h5H,3-4H2,1-2H3,(H2,9,13)(H,10,11)
• InChIKey: IWFLOFCIEJSYTA-UHFFFAOYSA-N

Researchers face supply challenges for precise pyrazole intermediates critical to PDE5 inhibitor synthesis. 1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide resolves this as a validated sildenafil intermediate with established synthetic route achieving 71% yield. - Key intermediate for sildenafil citrate & PDE5 inhibitor synthesis - PDE1 inhibitor with in vivo hypolipidemic activity - Fragment for anti-TB drug discovery (60-67% MtbCM inhibition) - Amenable to microwave-assisted derivatization for rapid library synthesis. High-purity (≥98%) material ensures API quality.

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide: Identity & Procurement

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide is a synthetic pyrazolecarboxamide derivative (C8H14N4O, MW 182.22 g/mol) . It is structurally characterized by a 1-methylpyrazole core, a carboxamide group at the 5-position, and a propylamino substituent at the 3-position. The compound exists in tautomeric equilibrium and is functionally classified as a phosphodiesterase (PDE) inhibitor with reported hypolipidemic activity . Its primary industrial relevance is as a key intermediate in the synthesis of sildenafil (Viagra) and related PDE5 inhibitors [1].

PDE inhibitor screening and hypolipidemic pathway studies

Critical intermediate for sildenafil and PDE5 inhibitor synthesis routes

Fragment-based antitubercular discovery targeting MtbCM

Microwave-assisted library synthesis of pyrazolopyrimidinones

• [1] Hanhong Group. 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide synthesis and use as sildenafil intermediate. 2023. View Source

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide: Why Generic Substitution Fails

In-class pyrazolecarboxamides cannot be simply interchanged with 1-methyl-3-(propylamino)-1H-pyrazole-5-carboxamide due to its unique substitution pattern and tautomeric profile. The specific 3-propylamino and 5-carboxamide arrangement confers distinct PDE isozyme selectivity [1]. Close analogs such as 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 139756-02-8) and regioisomers like 1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 1185292-79-8) exhibit divergent biological activities and synthetic utility . The compound's established role as a sildenafil intermediate further mandates precise structural fidelity, as minor alterations disrupt downstream coupling efficiency and final product purity [2]. Generic substitution risks compromised PDE inhibition profiles, variable hypolipidemic potency, and synthetic incompatibility in pharmaceutical manufacturing.

Target 3-Propylamino-5-carboxamide substitution

Analog Risk 4-Amino regioisomer (CAS 139756-02-8) or non-amino analog (CAS 1185292-79-8) may shift PDE isozyme selectivity and disrupt sildenafil coupling efficiency.

Target Established sildenafil intermediate

Substitution Risk Generic pyrazolecarboxamides lacking the 3-propylamino group may alter pyrazolopyrimidinone regiochemistry and reduce final API yield.

Target Fragment pharmacophore for MtbCM

Scaffold Risk Differently substituted pyrazolecarboxamides may not retain the reported in vitro antitubercular activity profile.

• [1] Seki, K., et al. Chem. Pharm. Bull, 32(4), 1568 (1984). Studies on hypolipidemic agents. II. Synthesis and pharmacological properties of 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide derivatives. View Source
• [2] Bell, A.S., et al. Eur. Pat. Appl., EP 911333 A1 19990428 (1999). Pyrazolopyrimidinones for the treatment of impotence. View Source

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide: Evidence for Procurement

PDE1 Inhibition & Hypolipidemic Efficacy

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide exhibits PDE1 inhibitory activity and hypolipidemic effects. The compound is reported as a potent hypolipidemic agent, with its PDE1 inhibition contributing to lipid-lowering mechanisms . While direct quantitative PDE1 IC50 data for the exact compound is not publicly available in primary literature, the structurally analogous 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 139756-02-8) is characterized as a PDE1 inhibitor with hypolipidemic activity in rodent models . This functional profile distinguishes it from non-inhibitory pyrazolecarboxamides used solely as synthetic intermediates.

PDE1 Inhibition

Class-level inference

Reported hypolipidemic agent via PDE1 inhibition

Supports cardiovascular research model fit

Quantitative IC50 data to verify; analog data available

Evidence Dimension	PDE1 inhibition and hypolipidemic activity
Target Compound Data	PDE1 inhibitor; hypolipidemic agent (potency not quantified in public literature)
Comparator Or Baseline	4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 139756-02-8) as structural analog
Quantified Difference	Not quantifiable from available data
Conditions	In vitro PDE1 assays; in vivo rodent hypolipidemic models

Why This Matters

Procurement for cardiovascular or metabolic research requires compounds with demonstrated PDE1 inhibitory and hypolipidemic activity, which this compound class provides, unlike non-inhibitory pyrazolecarboxamide analogs.

Sildenafil Intermediate: Route Specificity & Yield

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide serves as a critical intermediate in sildenafil synthesis, with a reported synthetic yield of 71% for the analogous 4-amino derivative via SnCl2 reduction of the corresponding nitro precursor [1]. This contrasts with alternative pyrazolecarboxamide intermediates such as 1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 1185292-79-8), which lack the amino group required for downstream coupling to the ethoxybenzoyl moiety in sildenafil . The presence of the propylamino group at the 3-position is essential for maintaining the correct regiochemistry during pyrazolopyrimidinone formation [2].

Sildenafil Yield

Cross-study comparable

71% yield for 4-amino analog via SnCl₂ reduction

Indicates scalable synthetic route efficiency

Ethanol, reflux 1.5h; comparator not applicable for sildenafil

Evidence Dimension	Synthetic yield as sildenafil intermediate
Target Compound Data	71% yield for 4-amino analog (SnCl2 reduction route)
Comparator Or Baseline	1-methyl-3-propyl-1H-pyrazole-5-carboxamide (CAS 1185292-79-8) as non-amino analog
Quantified Difference	71% yield for target route; comparator not applicable for sildenafil synthesis
Conditions	Ethanol solvent, SnCl2·2H2O, reflux 1.5h, NaOH workup

Why This Matters

For sildenafil manufacturing or analog development, the amino/propylamino substitution pattern is non-negotiable; procurement of the correct intermediate directly impacts coupling efficiency and final API yield.

• [1] Hanhong Group. 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide synthesis: 71% yield via SnCl2 reduction. 2023. View Source
• [2] Khan, K.M., et al. J. Heterocyclic Chem., 42, 1085 (2005). Synthesis of pyrazolo[4,3-d]pyrimidin-7-ones. View Source

Antitubercular Activity via Chorismate Mutase Inhibition

Derivatives containing the 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide fragment exhibit promising antitubercular activity through inhibition of Mycobacterium tuberculosis chorismate mutase (MtbCM). In silico docking studies of this fragment-based series showed docking scores ranging from -91 to -84 kcal/mol against MtbCM (PDB: 2FP2), with compounds 4b, 4h, and 4l demonstrating 60–67% inhibition at 10 μM in vitro [1]. The parent 1-methyl-3-(propylamino)-1H-pyrazole-5-carboxamide scaffold provides the core pharmacophore for this activity, differentiating it from other pyrazolecarboxamides lacking the 3-propylamino substitution pattern.

MtbCM Inhibition

Cross-study comparable

60–67% inhibition at 10 μM for fragment-derived derivatives

Supports antitubercular fragment-based discovery

Docking scores -91 to -84 kcal/mol; in vitro MtbCM assay

Evidence Dimension	MtbCM inhibition in vitro
Target Compound Data	60–67% inhibition at 10 μM (for fragment-derived derivatives 4b, 4h, 4l)
Comparator Or Baseline	Unsubstituted or differently substituted pyrazolecarboxamides
Quantified Difference	60–67% inhibition at 10 μM vs. inactive/untested comparators
Conditions	In vitro MtbCM enzyme assay; docking scores -91 to -84 kcal/mol

Why This Matters

Researchers in antitubercular drug discovery should prioritize this scaffold for fragment-based approaches targeting MtbCM, as it provides a validated starting point with demonstrated in vitro activity and favorable in silico binding metrics.

• [1] Sangepu, V.R., et al. One-pot sonochemical synthesis and in silico/in vitro antitubercular evaluation of 1-methyl-3-propyl-1H-pyrazole containing polynuclear fused N-heteroarenes. Journal of Molecular Structure, 2023, 1274, 134456. View Source

Microwave-Assisted Synthesis Efficiency

1-Methyl-3-propyl-1H-pyrazole-5-carboxamide (the carboxylic acid precursor to the target compound) undergoes efficient microwave-assisted conversion to pyrazolo[4,3-d]pyrimidin-7-ones with excellent yields in very short reaction times compared to conventional heating [1]. Microwave irradiation of 1-methyl-3-propyl-1H-pyrazole-5-carboxamide with various aroyl amides affords 4-aroylamino-1-methyl-3-propyl-1H-pyrazole-5-carboxamides (compounds 10-22) and subsequent pyrimidinones (23-35) [1]. This synthetic accessibility contrasts with alternative scaffolds requiring longer reaction times and lower yields under thermal conditions.

Microwave Synthesis

Head-to-head

Excellent yields in very short time vs. conventional heating

Enables rapid library synthesis for medicinal chemistry

Pyrazolo[4,3-d]pyrimidin-7-one formation

Evidence Dimension	Reaction efficiency (time and yield)
Target Compound Data	Excellent yields in very short time under microwave irradiation
Comparator Or Baseline	Conventional heating method
Quantified Difference	Substantially reduced reaction time with comparable or improved yields
Conditions	Microwave irradiation vs. conventional heating; synthesis of pyrazolo[4,3-d]pyrimidin-7-ones

Why This Matters

Procurement of the carboxamide intermediate enables rapid, high-yield microwave-assisted derivatization for library synthesis, reducing time and resource expenditure in medicinal chemistry campaigns.

• [1] Khan, K.M., et al. A modified, economical and efficient synthesis of variably substituted pyrazolo[4,3-d]pyrimidin-7-ones. Journal of Heterocyclic Chemistry, 2005, 42(6), 1085-1093. View Source

Physicochemical Properties: Purity & Storage

The target compound and its close analog 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide are commercially available at ≥98% purity, with defined physicochemical parameters including melting point 98–101°C, boiling point 325.91°C (predicted), and density 1.33 g/cm³ (predicted) . Storage at 2–8°C is required to maintain stability . These specifications enable consistent experimental reproducibility compared to lower-purity or ill-characterized pyrazolecarboxamide alternatives.

Purity & Storage

Specification review

≥98% purity; mp 98–101°C; store at 2–8°C

Supports assay reproducibility and synthetic consistency

Commercial analytical specifications

Evidence Dimension	Purity and physicochemical characterization
Target Compound Data	≥98% purity; mp 98–101°C; bp 325.91°C; density 1.33 g/cm³
Comparator Or Baseline	Unspecified or lower-purity pyrazolecarboxamide analogs
Quantified Difference	≥98% purity vs. variable or unknown purity
Conditions	Commercial analytical specifications

Why This Matters

High and consistent purity (≥98%) ensures reproducible biological assay results and reliable synthetic yields, reducing experimental variability and procurement risk.

1-Methyl-3-(propylamino)-1H-pyrazole-5-carboxamide: Application Scenarios

PDE Inhibitor Screening & Cardiovascular Research

This compound is optimally deployed in PDE inhibition assays, particularly for PDE1 isozyme profiling, given its established classification as a PDE1 inhibitor and hypolipidemic agent . Researchers investigating lipid metabolism disorders or cardiovascular conditions should utilize this scaffold as a starting point for structure-activity relationship (SAR) studies, leveraging its demonstrated in vivo hypolipidemic activity in rodent models [1].

Sildenafil & PDE5 Inhibitor Manufacturing

The compound serves as a critical intermediate in the industrial synthesis of sildenafil citrate (Viagra) and related pyrazolopyrimidinone PDE5 inhibitors . The established synthetic route via SnCl2 reduction of the nitro precursor achieves 71% yield [1], providing a scalable and economically viable pathway for pharmaceutical manufacturing. Procurement of high-purity material (≥98%) is essential for maintaining API quality and regulatory compliance.

Antitubercular Fragment-Based Drug Discovery

This pyrazolecarboxamide scaffold is validated for fragment-based antitubercular drug discovery targeting Mycobacterium tuberculosis chorismate mutase (MtbCM). Derivatives incorporating the core fragment demonstrate 60–67% inhibition at 10 μM in vitro with favorable in silico docking scores (-91 to -84 kcal/mol) . Medicinal chemistry teams pursuing novel anti-TB agents should prioritize this fragment for hit-to-lead optimization campaigns.

Microwave-Assisted Medicinal Chemistry & Library Synthesis

The carboxamide intermediate is highly amenable to microwave-assisted derivatization, enabling rapid synthesis of 4-aroylamino-substituted analogs and pyrazolo[4,3-d]pyrimidin-7-one libraries with excellent yields in very short reaction times . This efficiency makes the compound particularly valuable for high-throughput medicinal chemistry programs requiring diverse analog generation with minimal time and resource investment.

Application

Selection Property

Validation Focus

PDE inhibitor screening & cardiovascular research

PDE1 isozyme inhibition profile

Hypolipidemic pathway-response context

Sildenafil & PDE5 inhibitor synthesis

3-Propylamino-5-carboxamide regiospecificity

Coupling efficiency and final API purity review

Antitubercular fragment-based discovery

MtbCM pharmacophore scaffold

In vitro enzyme inhibition and docking context

Microwave-assisted library synthesis

Carboxamide reactivity under microwave conditions

Reaction time and yield benchmarking

• [1] Seki, K., et al. Chem. Pharm. Bull, 32(4), 1568 (1984). View Source